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Compound of Interest

Compound Name: Calciumphosphid

Cat. No.: B12058215 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet technische Unterstützung und Anleitungen zum Umgang und zur

experimentellen Stabilisierung von Calciumphosphid (Ca₃P₂) gegenüber Luft und

Feuchtigkeit. Calciumphosphid ist eine hochreaktive Verbindung, deren sichere Handhabung

für den Erfolg und die Sicherheit im Labor von entscheidender Bedeutung ist.

Häufig gestellte Fragen (FAQs)
F1: Warum ist Calciumphosphid so reaktiv an der Luft?

Calciumphosphid (Ca₃P₂) reagiert heftig mit Wasser, einschließlich der Feuchtigkeit in der

Luft.[1][2][3][4] Diese Reaktion erzeugt Calciumhydroxid (Ca(OH)₂) und das hochgiftige und

selbstentzündliche Gas Phosphin (PH₃), oft zusammen mit Spuren von Diphosphin (P₂H₄).[1]

[3][5] Die Selbstentzündlichkeit des Gasgemisches stellt eine erhebliche Brand- und

Explosionsgefahr dar.[3][5]

Chemische Reaktion mit Wasser: Ca₃P₂ + 6H₂O → 3Ca(OH)₂ + 2PH₃[1][2]

F2: Was sind die primären Sicherheitsrisiken beim Umgang mit Calciumphosphid?

Die Hauptrisiken sind:

Toxizität: Freigesetztes Phosphingas ist bei Inhalation oder Verschlucken lebensgefährlich.

[2][4][6]
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Entflammbarkeit und Explosionsgefahr: Das bei der Reaktion mit Wasser entstehende

Phosphin/Diphosphin-Gemisch kann sich an der Luft spontan entzünden.[1][3][5]

Verätzungen: Calciumphosphid und das bei der Hydrolyse entstehende Calciumhydroxid

können bei Kontakt mit Haut und Augen Reizungen und Verätzungen verursachen.[2][6]

F3: Unter welchen Bedingungen ist Calciumphosphid relativ stabil?

Calciumphosphid reagiert bei gewöhnlicher Temperatur nicht mit wasserfreiem Alkohol, Ether

oder Benzol.[1][5] Es wird auch berichtet, dass konzentrierte Säuren, im Gegensatz zu

verdünnten, die Verbindung besonders in der Kälte kaum angreifen.[1][5] Diese Eigenschaften

können für die Entwicklung von experimentellen Verfahren in nicht-wässrigen Medien genutzt

werden.

F4: Kann ich Calciumphosphid für Experimente in wässrigen Lösungen verwenden?

Die direkte Verwendung in wässrigen Lösungen wird aufgrund der heftigen und gefährlichen

Reaktion nicht empfohlen. Für Anwendungen, die eine kontrollierte Freisetzung von Phosphin

erfordern, müssen spezielle Verkapselungs- oder Beschichtungsmethoden in Betracht gezogen

werden, um die Reaktion zu verlangsamen und zu kontrollieren.

Leitfaden zur Fehlerbehebung
Dieser Abschnitt befasst sich mit spezifischen Problemen, die bei der Handhabung und dem

Versuch der Stabilisierung von Calciumphosphid auftreten können.
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Problem Mögliche Ursache(n)
Lösungsansätze und
Präventivmaßnahmen

Spontane Entzündung oder

Rauchentwicklung bei der

Probenvorbereitung

Exposition gegenüber

Luftfeuchtigkeit.

Arbeiten unter Schutzgas:

Führen Sie alle Manipulationen

in einer Handschuhbox

(Glovebox) mit einer inerten

Atmosphäre (z.B. Argon,

Stickstoff) durch. Trockene

Lösungsmittel: Verwenden Sie

ausschließlich absolut

trockene, wasserfreie

Lösungsmittel. Getrocknete

Glasgeräte: Alle verwendeten

Glasgeräte müssen vor

Gebrauch im Ofen getrocknet

und unter Inertgasatmosphäre

abgekühlt werden.

Inkonsistente

Reaktionsergebnisse bei der

Verwendung von Ca₃P₂

Partielle Zersetzung des

Materials vor oder während

des Experiments aufgrund von

Feuchtigkeit.

Korrekte Lagerung: Lagern Sie

Calciumphosphid in einem

dicht verschlossenen Behälter

in einem Exsikkator oder in

einer Glovebox.[4][7]

Qualitätsprüfung: Verwenden

Sie nur qualitativ hochwertiges

Calciumphosphid mit

minimalen Verunreinigungen.

Technisches Ca₃P₂ kann

Verunreinigungen wie

Calciumphosphit oder -

phosphat enthalten.[3]

Schwierigkeiten bei der

Dispergierung von Ca₃P₂ in

einem organischen Medium

Agglomeration der Partikel;

ungeeignetes Lösungsmittel.

Ultraschallbehandlung:

Dispergieren Sie die Partikel

im gewählten trockenen

Lösungsmittel unter

Ultraschall.

Lösungsmittelauswahl: Testen
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Sie verschiedene trockene,

aprotische Lösungsmittel (z.B.

Hexan, Toluol, Silikonöl) auf

ihre Eignung.

Unkontrollierte Gasentwicklung

bei Kontakt mit einem

Reaktionspartner

Der Reaktionspartner oder das

Lösungsmittel enthält Spuren

von Wasser.

Reinigung der Reagenzien:

Stellen Sie sicher, dass alle

dem Calciumphosphid

zugesetzten Substanzen

rigoros getrocknet sind.

Langsames Hinzufügen:

Fügen Sie Reagenzien

langsam und unter

kontrollierten Bedingungen

hinzu, um eine mögliche

exotherme Reaktion zu

steuern.

Experimentelle Protokolle zur Stabilisierung
(Beispielhafte Ansätze)
Die folgenden Protokolle sind als konzeptionelle Rahmenbedingungen zu verstehen. Sie

müssen für spezifische experimentelle Anforderungen optimiert und validiert werden.

WARNUNG: Diese Experimente dürfen nur von geschultem Personal unter strengsten

Sicherheitsvorkehrungen (Glovebox, Abzug, persönliche Schutzausrüstung) durchgeführt

werden.

Protokoll 1: Temporäre Passivierung durch
Beschichtung mit einem inerten Polymer
Ziel dieses Protokolls ist es, Calciumphosphid-Partikel mit einer dünnen,

wasserundurchlässigen Schicht zu überziehen, um eine kurzzeitige Handhabung an der Luft zu

ermöglichen oder die Reaktionsgeschwindigkeit in einem protischen Medium zu kontrollieren.

Materialien:

Fehlerbehebung & Optimierung

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b12058215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calciumphosphid (Ca₃P₂), feines Pulver

Trockenes Toluol

Polystyrol (PS) oder Polymethylmethacrylat (PMMA)

Magnetrührer, getrocknete Glasware

Glovebox

Methodik:

Vorbereitung der Polymerlösung: Lösen Sie in der Glovebox eine definierte Menge (z.B. 1-5

Gew.-%) Polystyrol in trockenem Toluol.

Dispersion: Geben Sie das Calciumphosphid-Pulver langsam unter Rühren in die

Polymerlösung, um eine homogene Suspension zu erzeugen. Eine Ultraschallbehandlung

kann die Dispersion verbessern.

Beschichtung: Lassen Sie die Suspension für mehrere Stunden rühren, damit das Polymer

an der Oberfläche der Ca₃P₂-Partikel adsorbieren kann.

Trocknung: Entfernen Sie das Lösungsmittel vorsichtig unter Vakuum bei leicht erhöhter

Temperatur (z.B. 40-50 °C). Dieser Schritt muss langsam erfolgen, um eine unkontrollierte

Reaktion durch lokale Überhitzung zu vermeiden.

Produkt: Das Ergebnis ist ein mit Polymer beschichtetes Calciumphosphid-Pulver.

Datentabelle: Vergleich der Reaktivität
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Probe Beschichtung
Beobachtung bei
Exposition an Luft
(50% r.F.)

Zeit bis zur
sichtbaren
Gasentwicklung
(PH₃)

Kontrolle Keine

Sofortige

Rauchentwicklung

und Geruch

< 1 Sekunde

Experiment 1 1% Polystyrol

Leichte

Geruchsentwicklung

nach einiger Zeit

~ 5-10 Minuten

Experiment 2 3% Polystyrol
Keine sofortige

Reaktion
> 30 Minuten

Protokoll 2: Verkapselung in einer inerten Matrix (z.B.
Wachs)
Diese Methode eignet sich für Anwendungen, bei denen eine verzögerte und durch Temperatur

oder Lösungsmittel ausgelöste Reaktion erwünscht ist.

Materialien:

Calciumphosphid (Ca₃P₂), Granulat

Paraffinwachs (niedriger Schmelzpunkt)

Heizplatte mit Magnetrührer, Bechergläser

Glovebox

Methodik:

Wachs schmelzen: Schmelzen Sie das Paraffinwachs in einem Becherglas in der Glovebox

bei der niedrigstmöglichen Temperatur.
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Einmischen: Geben Sie das Calciumphosphid-Granulat unter Rühren in das geschmolzene

Wachs. Rühren Sie, bis die Partikel gleichmäßig verteilt sind.

Abkühlen: Lassen Sie die Mischung unter Rühren abkühlen, bis sie erstarrt.

Zerkleinerung: Das erstarrte Wachs-Ca₃P₂-Komposit kann anschließend mechanisch zu

einem Granulat der gewünschten Größe zerkleinert werden.

Visualisierungen
Logischer Arbeitsablauf für die sichere Handhabung von
Ca₃P₂

Diagramm 1: Sicherer Umgang mit Calciumphosphid

Gefahrenbewertung
(Toxizität, Entflammbarkeit)

Arbeitsbereich vorbereiten
(Glovebox, trockene Atmosphäre)

PSA anlegen
(Schutzbrille, Handschuhe, Laborkittel)

Substanz abwiegen/transferieren
(Unter Inertgas)

Stabilisierung/Experiment
(z.B. Beschichtung)

Lagerung
(Dicht verschlossen, Exsikkator)

Dekontamination & Entsorgung
(Kontrollierte Hydrolyse)
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Click to download full resolution via product page

Diagramm 1: Sicherer Umgang mit Calciumphosphid

Entscheidungspfad zur Auswahl einer
Stabilisierungsmethode

Diagramm 2: Auswahl der Stabilisierungsmethode

Anforderung an Stabilität?

Kurzzeitige Handhabung
an Luft?

Ja

Strikte Inertgas-Technik
(Keine Stabilisierung)

Nein

Kontrollierte Freisetzung
in Medium?

Nein

Passivierung/
Oberflächenbeschichtung

Ja

Nein

Matrix-Verkapselung
(z.B. Wachs)

Ja

Click to download full resolution via product page

Diagramm 2: Auswahl der Stabilisierungsmethode

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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